Cas no 346705-24-6 (2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride)

• Product Name: 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride
• CAS No: 346705-24-6
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 4649540
• Update Time: 2025-05-20

2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxyphenyl)pyrrolidine hydrochloride
• 2-(5-bromo-2-methoxyphenyl)pyrrolidine;hydrochloride
• Z992717340
• 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride

• Inchi： 1S/C11H14BrNO.ClH/c1-14-11-5-4-8(12)7-9(11)10-3-2-6-13-10;/h4-5,7,10,13H,2-3,6H2,1H3;1H
• InChI Key： UTEPJFBYENXDDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1CCCN1)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride

2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride (CAS 346705-24-6): A Comprehensive Overview

2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride (CAS 346705-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical research and chemical synthesis. This brominated aromatic compound features a unique molecular structure combining a pyrrolidine moiety with a methoxy-substituted phenyl ring, making it particularly valuable for medicinal chemistry applications.

The compound's chemical formula is C₁₁H₁₄BrNO·HCl, with a molecular weight of 292.60 g/mol. Its structural characteristics include a pyrrolidine ring attached to a 5-bromo-2-methoxyphenyl group, with the hydrochloride salt form enhancing its stability and solubility properties. Researchers frequently utilize this compound as a key intermediate in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) targeting drugs.

Recent trends in pharmaceutical research have shown increased interest in pyrrolidine derivatives like 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride due to their potential applications in neurological disorders. The compound's structural features make it particularly suitable for studying dopamine receptor interactions, a hot topic in current neuropharmacology research. Many researchers are investigating how modifications to this core structure might lead to novel treatments for conditions such as Parkinson's disease and depression.

In synthetic chemistry, 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride serves as a versatile building block. The bromine substituent at the 5-position allows for various cross-coupling reactions, including Suzuki and Buchwald-Hartwig couplings, which are fundamental in modern drug discovery programs. The methoxy group provides additional sites for chemical modification, making this compound particularly valuable for structure-activity relationship (SAR) studies.

The pharmaceutical industry has shown growing interest in pyrrolidine-containing compounds like 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride due to their favorable pharmacokinetic properties. These molecules often demonstrate improved blood-brain barrier penetration compared to other heterocyclic systems, a crucial factor in CNS drug development. Recent publications have highlighted the compound's potential as a precursor for serotonin receptor modulators, aligning with current research trends in mental health therapeutics.

From a commercial perspective, 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride (CAS 346705-24-6) has seen steady demand from contract research organizations and pharmaceutical companies. The compound is typically supplied as a white to off-white crystalline powder with high purity (>98%), suitable for various research applications. Its stability under standard laboratory conditions makes it convenient for storage and handling in medicinal chemistry laboratories.

Quality control for 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical research. The hydrochloride salt form provides additional advantages in terms of crystallinity and characterization compared to the free base form.

Recent advancements in green chemistry have also impacted the synthesis of compounds like 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride. Researchers are developing more sustainable routes to such intermediates, reducing the environmental impact of pharmaceutical production. This aligns with the industry-wide push toward sustainable drug development practices, a major focus area in current chemical research.

The safety profile of 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride has been well-characterized through standard laboratory testing. While not classified as hazardous under normal handling conditions, proper laboratory precautions should always be followed when working with this or any chemical compound. Material safety data sheets provide comprehensive guidance for researchers handling this material in pharmaceutical development settings.

Looking to the future, 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride is expected to maintain its importance in drug discovery research. Its structural versatility makes it valuable for exploring new structure-activity relationships in medicinal chemistry. As the pharmaceutical industry continues to focus on CNS-targeted therapies, demand for high-quality intermediates like this compound is likely to grow.

For researchers seeking pyrrolidine derivatives or brominated aromatic compounds, 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride represents a valuable tool in chemical synthesis. Its combination of reactive sites and pharmaceutical relevance makes it particularly useful for exploring new drug-like molecules. The compound's commercial availability from specialty chemical suppliers ensures researchers can access this important building block for their projects.

In conclusion, 2-(5-Bromo-2-methoxyphenyl)pyrrolidine hydrochloride (CAS 346705-24-6) stands as a significant compound in modern pharmaceutical research. Its unique structural features and versatility in chemical transformations make it invaluable for medicinal chemistry applications, particularly in the development of neurologically active compounds. As research into CNS disorders continues to expand, this compound will likely play an increasingly important role in the discovery of new therapeutic agents.